Cas no 2648945-34-8 (2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid)

• Product Name: 2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid
• CAS No: 2648945-34-8
• MF: C₈H₆BrFO₅S
• MW: 313.097644329071
• CID: 5666600
• PubChem ID: 165665772
• Update Time: 2025-06-08

2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2648945-34-8
• EN300-27694929
• 2-bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid
• 2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid

• Inchi： 1S/C8H6BrFO5S/c1-15-6-3-5(9)4(8(11)12)2-7(6)16(10,13)14/h2-3H,1H3,(H,11,12)
• InChI Key： IRMILDDKRLXNHB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(=O)O)S(=O)(=O)F)OC

Computed Properties

• Exact Mass: 311.91034g/mol
• Monoisotopic Mass: 311.91034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89Ų

Additional information on 2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid

Introduction to 2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid (CAS No. 2648945-34-8)

2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid (CAS No. 2648945-34-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinct functional groups, including a bromine atom, a fluorosulfonyl group, and a methoxy substituent, which collectively contribute to its diverse chemical properties and potential applications.

The molecular structure of 2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid is particularly noteworthy due to the presence of the fluorosulfonyl group, which imparts strong electron-withdrawing properties. This feature makes the compound highly reactive and suitable for various synthetic transformations. Additionally, the bromine atom provides a valuable handle for further functionalization through substitution reactions, making it an attractive starting material for the synthesis of more complex molecules.

In the context of pharmaceutical research, 2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, researchers at the University of California have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. These findings highlight the potential of 2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid as a scaffold for the design of new drugs with improved efficacy and reduced side effects.

Beyond its pharmaceutical applications, 2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid has also found utility in materials science. The unique combination of functional groups in this compound allows for the creation of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology have utilized this compound as a building block for the synthesis of functional polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of 2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of 4-methoxybenzoic acid followed by the introduction of the fluorosulfonyl group through a sulfonylation reaction. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

The physical and chemical properties of 2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid have been extensively studied to understand its behavior in different environments. It is known to be soluble in polar solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in solution-based reactions and formulations. Its melting point and thermal stability have also been characterized, providing valuable information for its handling and storage.

In conclusion, 2-Bromo-5-(fluorosulfonyl)-4-methoxybenzoic acid (CAS No. 2648945-34-8) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique combination of functional groups offers a wide range of synthetic possibilities and application opportunities. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.